Cas no 2703760-76-1 (3-6-(1,4-diazepan-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione)

• Product Name: 3-6-(1,4-diazepan-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione
• CAS No: 2703760-76-1
• MF: C₁₈H₂₂N₄O₃
• MW: 342.392283916473
• CID: 5628746
• PubChem ID: 165943933
• Update Time: 2025-11-01

3-6-(1,4-diazepan-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-[6-(1,4-diazepan-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
• EN300-28328641
• 2703760-76-1
• 3-6-(1,4-diazepan-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione

• Inchi： 1S/C18H22N4O3/c23-16-5-4-15(17(24)20-16)22-11-12-2-3-13(10-14(12)18(22)25)21-8-1-6-19-7-9-21/h2-3,10,15,19H,1,4-9,11H2,(H,20,23,24)
• InChI Key： ZUKHJUMWTJLLSM-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2CN1C1C(NC(CC1)=O)=O)N1CCNCCC1

Computed Properties

• Exact Mass: 342.16919058g/mol
• Monoisotopic Mass: 342.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 81.8Ų

Additional information on 3-6-(1,4-diazepan-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione

Introduction to Compound with CAS No. 2703760-76-1 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 2703760-76-1 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 3-6-(1,4-diazepan-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione, represents a fascinating blend of structural complexity and potential therapeutic applications. The unique arrangement of heterocyclic rings and functional groups in its molecular structure makes it a promising candidate for further investigation in drug discovery and development.

The chemical structure of this compound features a combination of a diazepane ring, an isoindole moiety, and a piperidine ring, all interconnected through a series of oxygen and nitrogen atoms. This intricate framework not only contributes to the compound's stability but also opens up numerous possibilities for interactions with biological targets. Specifically, the presence of the 1,4-diazepan-1-yl group suggests potential binding affinity to various enzymes and receptors, which is a critical factor in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate central nervous system (CNS) activity. The compound with CAS no. 2703760-76-1 has shown promise in preliminary studies as a potential regulator of neurotransmitter systems. The isoindole ring, in particular, has been identified as a key structural element that can influence pharmacological properties, making it an attractive scaffold for further medicinal chemistry exploration.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Current research indicates that molecules with similar structural motifs may exhibit properties that are beneficial in the treatment of conditions such as depression, anxiety, and cognitive impairments. The 3-6-(1,4-diazepan-1-yl) moiety is particularly noteworthy, as it has been associated with enhanced binding affinity to certain serotonin receptors, which are crucial for mood regulation.

The piperidine ring present in the molecule also contributes to its pharmacological profile. Piperidine derivatives are well-known for their ability to interact with various biological targets, including GABA receptors and sigma receptors. These interactions can lead to effects that are beneficial in managing neurological symptoms, making this compound a valuable candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and metabolic stability of complex molecules like this one with greater accuracy. By leveraging these computational tools, scientists have been able to identify key structural features that enhance the compound's potential as a therapeutic agent. For instance, simulations have shown that modifications to the 1-oxo group can significantly improve binding interactions with target proteins.

In addition to its potential applications in CNS disorders, the compound with CAS no. 2703760-76-1 may also have utility in other therapeutic areas. Its unique structural composition suggests that it could interact with a wide range of biological targets beyond neurotransmitter systems. This broad spectrum of potential interactions makes it an attractive candidate for multitarget drug design strategies.

The synthesis of this compound represents another area of interest within the pharmaceutical industry. The multi-step synthesis process involves careful manipulation of various functional groups to achieve the desired molecular architecture. Researchers have been exploring optimized synthetic routes to improve yield and purity, which are essential factors for any potential drug candidate.

Evaluation of the compound's pharmacokinetic properties is also crucial for its development into a viable therapeutic agent. Studies have been conducted to assess its solubility, stability, and metabolic pathways. These studies provide valuable insights into how the compound behaves within the body and help guide further optimization efforts.

The growing body of research on this compound underscores its significance in modern pharmaceutical science. As our understanding of its pharmacological properties continues to expand, new opportunities for therapeutic applications are likely to emerge. The combination of computational modeling and experimental validation has been instrumental in advancing our knowledge about this molecule.

In conclusion, compound with CAS no. 2703760-76-1 is a structurally complex and pharmacologically promising molecule that holds great potential for future drug development. Its unique combination of heterocyclic rings and functional groups makes it an attractive candidate for further investigation in various therapeutic areas. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in addressing some of today's most challenging medical conditions.